Cas no 1448124-80-8 (5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide)

5-Methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring both oxazole and oxadiazole moieties, which contribute to its potential as a versatile intermediate in medicinal chemistry and agrochemical research. The presence of these fused heterocycles enhances its binding affinity and selectivity, making it a candidate for biologically active applications. Its structural complexity allows for further functionalization, enabling tailored modifications for specific targets. The compound’s stability under standard conditions and well-defined synthetic route support its utility in high-throughput screening and structure-activity relationship studies. Researchers may explore its role in developing enzyme inhibitors or receptor modulators due to its distinct pharmacophore profile.
5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide structure
1448124-80-8 structure
Product Name:5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide
CAS No:1448124-80-8
MF:C15H14N4O3
MW:298.296662807465
CID:5367268
Update Time:2025-05-26

5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-3-isoxazolecarboxamide
    • 5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide
    • Inchi: 1S/C15H14N4O3/c1-9-7-13(19-21-9)15(20)17-12-6-4-3-5-11(12)8-14-16-10(2)18-22-14/h3-7H,8H2,1-2H3,(H,17,20)
    • InChI Key: RMMXQRQPWNJSJS-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NC2=CC=CC=C2CC2ON=C(C)N=2)=O)=N1

Experimental Properties

  • Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 10.94±0.70(Predicted)

5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide Pricemore >>

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Additional information on 5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide

Comprehensive Analysis of 5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide (CAS No. 1448124-80-8)

The compound 5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide, identified by its CAS number 1448124-80-8, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole and 1,2,4-oxadiazole moieties, have garnered attention for their bioactivity and versatility in drug design. Researchers are increasingly exploring its applications in targeted therapies, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like 5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide has surged due to their role in addressing antibiotic resistance and chronic diseases. The compound's oxazole-carboxamide backbone is structurally analogous to several FDA-approved drugs, making it a promising candidate for repurposing studies. Computational chemistry and AI-driven drug discovery platforms frequently highlight such molecules for their binding affinity to key biological targets, such as kinases and G-protein-coupled receptors (GPCRs).

From a synthetic chemistry perspective, the CAS 1448124-80-8 compound exemplifies advancements in green chemistry methodologies. Its synthesis often involves catalytic C–H activation and microwave-assisted reactions, reducing solvent waste and energy consumption—a critical consideration for sustainable lab practices. Analytical techniques like LC-MS and NMR spectroscopy are essential for characterizing its purity and stability, topics frequently searched by analytical chemists and quality control professionals.

The 1,2,4-oxadiazol-5-yl segment in this molecule is particularly noteworthy for its metabolic stability and bioavailability, addressing a common challenge in small-molecule drug development. Recent publications have linked similar scaffolds to neuroprotective and anticancer activities, sparking interest in structure-activity relationship (SAR) studies. Patent databases reveal growing IP activity around derivatives of 5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide, underscoring its commercial potential.

In agrochemical contexts, this compound's oxadiazole-oxazole hybrid structure shows promise as a template for next-generation crop protection agents. Its mode of action may involve interference with fungal or insect metabolic pathways, a hot topic given rising global food security concerns. Regulatory agencies emphasize the need for environmentally benign alternatives, positioning CAS 1448124-80-8 as a candidate for safer pesticide formulations.

Thermodynamic studies of 5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide reveal interesting polymorphic behavior, relevant to pharmaceutical formulation scientists. The compound's solubility profile and crystal packing arrangements impact drug delivery systems—an area where machine learning models are increasingly employed to predict physicochemical properties. Such interdisciplinary approaches align with industry demands for accelerated materials science innovation.

Safety assessments of this compound focus on its toxicological profile and environmental fate, key concerns for REACH compliance. While not classified as hazardous, proper handling protocols for research chemicals remain essential, as emphasized in laboratory safety guidelines worldwide. These aspects are frequently queried in chemical database searches by EHS (Environment, Health, and Safety) professionals.

Market analysts project growth for specialty chemicals like 1448124-80-8, driven by R&D investments in Asia-Pacific and North America. Its supply chain considerations—including synthetic route optimization and scale-up challenges—are actively discussed in process chemistry forums. The compound's patent landscape suggests potential for licensing opportunities, particularly in combinatorial chemistry platforms.

Emerging analytical techniques such as cryo-EM and AI-assisted spectral interpretation are refining our understanding of this molecule's interactions at atomic resolution. These technological advancements address common researcher queries about structural elucidation methods for complex heterocycles. Collaborative open-science initiatives are further accelerating knowledge sharing around such compounds.

In conclusion, 5-methyl-N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-1,2-oxazole-3-carboxamide exemplifies the convergence of medicinal chemistry and materials science. Its multifaceted applications and synthetic accessibility position it as a valuable scaffold for addressing contemporary challenges in life sciences and beyond, making CAS 1448124-80-8 a compound worthy of continued scientific and industrial attention.

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